Cas no 1152536-16-7 (1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1152536-16-7
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6503746
• PubChem ID: 43123860
• Update Time: 2025-11-06

1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid
• EN300-1105328
• 1152536-16-7

• Inchi： 1S/C12H12N2O2/c1-8-5-9(2)7-10(6-8)14-4-3-11(13-14)12(15)16/h3-7H,1-2H3,(H,15,16)
• InChI Key： YHHAJIVNZLRBCP-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C2C=C(C)C=C(C)C=2)N=1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1152536-16-7) and Its Emerging Applications in Chemical Biology

1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid, identified by the CAS number 1152536-16-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its diverse pharmacological applications. The presence of a carboxylic acid functional group at the 3-position and two methyl substituents at the 3,5-positions of the phenyl ring enhances its chemical reactivity and biological relevance, making it a valuable scaffold for drug discovery and material science research.

The structural motif of 1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid combines the aromatic stability of the phenyl ring with the bioisosteric properties of pyrazole, which has been extensively studied for its role in various biological pathways. The carboxylic acid group not only facilitates hydrogen bonding interactions but also allows for further derivatization, enabling the synthesis of more complex molecules with tailored biological functions. This flexibility has made it a popular intermediate in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid as a key building block in designing small-molecule inhibitors targeting enzyme-catalyzed reactions. For instance, studies have demonstrated its efficacy in modulating the activity of metalloproteinases, which are implicated in various pathological conditions such as inflammation and cancer progression. The methyl groups at the 3,5-positions of the phenyl ring contribute to optimal steric hindrance, improving binding affinity to target proteins while minimizing off-target effects.

In addition to its role in enzyme inhibition, 1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid has been explored in the development of photodynamic therapy (PDT) agents. The compound's ability to absorb light in the visible spectrum and generate reactive oxygen species upon irradiation makes it a promising candidate for treating malignant tumors and infectious diseases. Researchers have reported its incorporation into polymeric matrices for sustained drug delivery, enhancing therapeutic efficacy while reducing systemic toxicity.

The synthesis of 1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors such as 3,5-dimethylaniline and propargyl bromide. The introduction of the pyrazole ring is achieved through condensation reactions with hydrazine derivatives under controlled conditions. The subsequent carboxylation at the 3-position can be accomplished using oxidizing agents like potassium permanganate or via carboxylation reactions involving CO2 under high pressure. These synthetic routes highlight the compound's accessibility for further functionalization and application in diverse chemical biology contexts.

One notable application of 1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid is in the field of materials science, where it has been used to develop novel organic semiconductors. The compound's rigid aromatic structure and electron-withdrawing carboxylic acid group contribute to enhanced charge transport properties, making it suitable for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have shown that thin films derived from this compound exhibit high charge mobility and excellent thermal stability, promising advancements in flexible electronics.

The pharmacological profile of 1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid has been further investigated through high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules. Initial results suggest that derivatives of this scaffold exhibit inhibitory activity against kinases involved in signal transduction pathways relevant to neurodegenerative diseases. The ability to fine-tune pharmacophoric features through structural modifications offers a strategic approach to developing next-generation therapeutics with improved selectivity and efficacy.

Environmental considerations have also been addressed in research involving 1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid, with studies focusing on sustainable synthetic methodologies. Green chemistry principles have been applied to optimize reaction conditions, reducing waste generation and energy consumption. For example, catalytic hydrogenation techniques have been employed to achieve selective functionalization without harsh reagents or solvents. Such efforts align with global initiatives to promote eco-friendly chemical processes in pharmaceutical manufacturing.

The future prospects for 1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid are vast, with ongoing research exploring its potential in nanomedicine and drug delivery systems. Nanoparticle formulations incorporating this compound have shown promise in targeted drug delivery applications, where its hydrophobicity can be leveraged for controlled release mechanisms. Additionally, its photophysical properties make it an attractive candidate for developing photoactivatable therapeutics that respond selectively to disease-specific stimuli.

In conclusion,1-(3,5-dimethylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1152536-16-7) represents a versatile compound with broad applications across chemical biology and materials science. Its unique structural features enable diverse functionalization strategies, making it a valuable scaffold for drug discovery and advanced material development. As research continues to uncover new biological activities and synthetic possibilities,this compound is poised to play an increasingly important role in addressing complex challenges in medicine and technology.